Cas no 52989-18-1 (1H-Pyrazole-4-carbonitrile, 3-phenyl-5-(phenylamino)-)

• Product Name: 1H-Pyrazole-4-carbonitrile, 3-phenyl-5-(phenylamino)-
• CAS No: 52989-18-1
• MF: C₁₆H₁₂N₄
• MW: 260.29328250885
• CID: 1580331
• Update Time: 2024-08-24

1H-Pyrazole-4-carbonitrile, 3-phenyl-5-(phenylamino)- Chemical and Physical Properties

Names and Identifiers

• 1H-Pyrazole-4-carbonitrile, 3-phenyl-5-(phenylamino)-

• Inchi： 1S/C16H12N4/c17-11-14-15(12-7-3-1-4-8-12)19-20-16(14)18-13-9-5-2-6-10-13/h1-10H,(H2,18,19,20)
• InChI Key： ZAPQXTGYYXIRNL-UHFFFAOYSA-N
• SMILES： N1C(NC2=CC=CC=C2)=C(C#N)C(C2=CC=CC=C2)=N1

Computed Properties

• Exact Mass: 260.10636

Experimental Properties

• Density: 1.30±0.1 g/cm3(Predicted)
• Melting Point: 211-212 °C(Solv: methanol (67-56-1))
• Boiling Point: 542.1±50.0 °C(Predicted)
• PSA: 64.5
• pka: 9.98±0.50(Predicted)